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Compound of Interest

Compound Name: Polyglyceryl-2 caprate

Cat. No.: B1678985

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Polyglyceryl-2 Caprate, a
synthetic compound of interest in various scientific and industrial applications, including
cosmetics and potentially drug delivery systems. This document details its chemical and
physical properties, synthesis, and key functionalities, presented in a manner suitable for
technical professionals.

Core Chemical and Physical Properties

Polyglyceryl-2 Caprate is a non-ionic surfactant and emulsifier. It is synthesized from
vegetable-derived raw materials, making it a biodegradable and toxicologically safe compound.
[1] It is the monoester of capric acid with diglycerol.[1] Its structure, which combines a
hydrophilic polyglycerol head with a lipophilic fatty acid tail, allows it to effectively reduce the
interfacial tension between oil and water phases, making it an excellent emulsifier for creating
stable oil-in-water (O/W) and water-in-oil (W/O) emulsions.[2][3]

The fundamental properties of Polyglyceryl-2 Caprate are summarized in the table below,
providing a quick reference for its key identifiers and physical constants.
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Property Value Source(s)
Molecular Formula C16H3206 [21[31[41[5][6]
Molecular Weight 320.42 g/mol [B1I4151[61[7]

3-(2,3-dihydroxypropoxy)-2-
IUPAC Name 13 Y ypropoxy) [B1[4117]
hydroxypropyl] decanoate

CAS Number 156153-06-9 [L1[2][31[5]
Clear to yellowish liquid or
Appearance ] [2]
waxy solid
Boiling Point 473.57 °C at 760 mmHg [5]
Density 1.083 g/cm3 [5]
Refractive Index 1.481 [5]

- Soluble in DMSO; Dispersible
Solubility o [3][8]
in oil and water

Synthesis of Polyglyceryl-2 Caprate

The primary method for synthesizing Polyglyceryl-2 Caprate is through the esterification of
capric acid (also known as decanoic acid) with diglycerol.[3] Diglycerol is a polyol consisting of
two glycerol units linked by an ether bond.

While specific reaction conditions can be optimized, the following outlines a general protocol for
the synthesis of Polyglyceryl-2 Caprate.

o Preparation of Reactants: Diglycerol and capric acid are prepared in the desired molar ratios.
The stoichiometry is controlled to favor the formation of the monoester.

 Esterification Reaction: The reactants are heated together in a reaction vessel. This process
is typically conducted under controlled temperature and pressure to facilitate the reaction.[2]
A catalyst, either acidic or enzymatic (e.g., lipase), is often employed to increase the reaction
rate and yield.[3] During the reaction, hydroxyl groups from the diglycerol attack the carboxyl
group of capric acid, forming an ester bond and releasing water as a byproduct.[3]
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 Purification: Upon completion of the reaction, the mixture contains Polyglyceryl-2 Caprate,
unreacted starting materials, and byproducts. The product is purified through methods such
as distillation or filtration to remove these impurities and isolate the final compound for use.

[3]

The following diagram illustrates the key steps in the synthesis of Polyglyceryl-2 Caprate via

esterification.
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Click to download full resolution via product page
A simplified workflow for the synthesis of Polyglyceryl-2 Caprate.

Key Applications and Functional Insights

Polyglyceryl-2 Caprate is a multifunctional ingredient with several properties relevant to

research and development.

o Emulsification: Its primary function is to stabilize emulsions, which is critical in the
formulation of creams, lotions, and other delivery systems where immiscible liquids must be

combined into a homogenous product.[2][3]

o Skin Conditioning: It acts as a skin conditioning agent, enhancing hydration and providing a

smooth feel without greasiness.[2]

« Antimicrobial Activity: Research has indicated that Polyglyceryl-2 Caprate exhibits
antimicrobial properties, particularly against gram-positive bacteria.[1][3][8] This makes it a
functional ingredient in formulations where microbial growth is a concern and has potential
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applications in developing self-preserving formulations or topical products with deodorizing
effects.[1][8]

Given its safety profile, biodegradability, and versatile physicochemical properties,
Polyglyceryl-2 Caprate is a compound with significant potential beyond cosmetics, including
in specialized emulsions for pharmaceutical and drug delivery applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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